Cas no 2549029-37-8 (N-methyl-N-[1-(9-methyl-9H-purin-6-yl)piperidin-4-yl]methanesulfonamide)

• Product Name: N-methyl-N-[1-(9-methyl-9H-purin-6-yl)piperidin-4-yl]methanesulfonamide
• CAS No: 2549029-37-8
• MF: C₁₃H₂₀N₆O₂S
• MW: 324.401900291443
• CID: 5313775
• PubChem ID: 154582614
• Update Time: 2025-05-21

N-methyl-N-[1-(9-methyl-9H-purin-6-yl)piperidin-4-yl]methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-Methyl-N-[1-(9-methyl-9H-purin-6-yl)-4-piperidinyl]methanesulfonamide
• N-methyl-N-[1-(9-methyl-9H-purin-6-yl)piperidin-4-yl]methanesulfonamide
• 2549029-37-8
• AKOS040730019
• F6788-8516

• Inchi： 1S/C13H20N6O2S/c1-17-9-16-11-12(17)14-8-15-13(11)19-6-4-10(5-7-19)18(2)22(3,20)21/h8-10H,4-7H2,1-3H3
• InChI Key： JQXUHMJQSIYZRH-UHFFFAOYSA-N
• SMILES： S(C)(N(C)C1CCN(C2C3=C(N=CN=2)N(C)C=N3)CC1)(=O)=O

Computed Properties

• Exact Mass: 324.13684508g/mol
• Monoisotopic Mass: 324.13684508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 92.6Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 535.4±60.0 °C(Predicted)
• pka: 7.38±0.10(Predicted)

Additional information on N-methyl-N-[1-(9-methyl-9H-purin-6-yl)piperidin-4-yl]methanesulfonamide

N-methyl-N-[1-(9-methyl-9H-purin-6-yl)piperidin-4-yl]methanesulfonamide (CAS No. 2549029-37-8): A Comprehensive Overview

N-methyl-N-[1-(9-methyl-9H-purin-6-yl)piperidin-4-yl]methanesulfonamide (CAS No. 2549029-37-8) is a specialized chemical compound that has garnered significant interest in pharmaceutical research and development. This compound, often referred to in abbreviated forms for simplicity, belongs to a class of molecules that exhibit potential therapeutic applications. Its unique structure, combining a purine moiety with a piperidine ring and a methanesulfonamide group, makes it a subject of ongoing studies in drug discovery.

The molecular formula of N-methyl-N-[1-(9-methyl-9H-purin-6-yl)piperidin-4-yl]methanesulfonamide is C13H20N6O2S, with a molecular weight of approximately 324.41 g/mol. The presence of the 9-methyl-9H-purin-6-yl group is particularly noteworthy, as purine derivatives are known for their biological activity, often serving as key components in nucleosides and nucleotides. This structural feature suggests potential interactions with enzymes and receptors involved in cellular signaling pathways.

Recent trends in pharmaceutical research have highlighted the importance of piperidine-containing compounds and purine analogs, both of which are present in this molecule. These structural motifs are frequently explored in the development of kinase inhibitors, which are crucial in targeting various diseases. The combination of these features in N-methyl-N-[1-(9-methyl-9H-purin-6-yl)piperidin-4-yl]methanesulfonamide positions it as a promising candidate for further investigation.

One of the key areas of interest for this compound is its potential role in modulating protein-protein interactions. Researchers are increasingly focusing on small molecules that can disrupt or stabilize these interactions, as they offer new avenues for therapeutic intervention. The methanesulfonamide group in this compound may contribute to its binding affinity and selectivity, making it a valuable tool in chemical biology studies.

From a synthetic chemistry perspective, the preparation of N-methyl-N-[1-(9-methyl-9H-purin-6-yl)piperidin-4-yl]methanesulfonamide involves multi-step organic transformations. The purity and characterization of this compound are critical for its application in research, with techniques such as HPLC, NMR, and mass spectrometry being commonly employed for quality control. These analytical methods ensure that researchers work with well-defined materials, which is essential for reproducible results in biological assays.

The stability of this compound under various conditions is another important consideration. Preliminary studies suggest that N-methyl-N-[1-(9-methyl-9H-purin-6-yl)piperidin-4-yl]methanesulfonamide is relatively stable at room temperature when stored properly, typically under inert atmosphere and protected from light. However, like many specialized organic compounds, it may be sensitive to prolonged exposure to moisture or extreme pH conditions.

In the context of drug discovery, the pharmacokinetic properties of this compound would be of particular interest to medicinal chemists. While specific ADME (Absorption, Distribution, Metabolism, and Excretion) data may not be publicly available for CAS No. 2549029-37-8, the structural features suggest that modifications might be necessary to optimize its drug-like properties. This is a common consideration in the development of purine-based therapeutics.

The commercial availability of N-methyl-N-[1-(9-methyl-9H-purin-6-yl)piperidin-4-yl]methanesulfonamide has made it accessible to researchers worldwide. Several specialty chemical suppliers offer this compound, typically in milligram to gram quantities, catering to the needs of academic and industrial laboratories. The pricing and availability may vary depending on the scale of production and purity requirements.

Looking ahead, the potential applications of this compound extend beyond its current uses. With the growing interest in targeted therapies and personalized medicine, molecules like N-methyl-N-[1-(9-methyl-9H-purin-6-yl)piperidin-4-yl]methanesulfonamide could play important roles in developing next-generation therapeutics. Its structural versatility allows for further derivatization, enabling medicinal chemists to explore structure-activity relationships in depth.

For researchers working with this compound, proper handling procedures should always be followed, even though it is not classified as hazardous under standard regulations. As with all laboratory chemicals, appropriate personal protective equipment and good laboratory practices are recommended when handling CAS No. 2549029-37-8.

The intellectual property landscape surrounding this compound is also worth noting. While the basic structure of N-methyl-N-[1-(9-methyl-9H-purin-6-yl)piperidin-4-yl]methanesulfonamide may be in the public domain, specific applications or derivatives might be protected by patents. Researchers should conduct thorough patent searches before developing commercial applications based on this chemical entity.

In conclusion, N-methyl-N-[1-(9-methyl-9H-purin-6-yl)piperidin-4-yl]methanesulfonamide (CAS No. 2549029-37-8) represents an interesting example of modern medicinal chemistry. Its combination of purine and piperidine moieties with a sulfonamide functionality offers multiple points for interaction with biological targets. As research continues to uncover the full potential of this compound, it may find applications in various therapeutic areas, contributing to the advancement of pharmaceutical science.